Cas no 648420-84-2 (Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl-)

• Product Name: Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl-
• CAS No: 648420-84-2
• MF: C₂₃H₂₈N₄O
• MW: 376.494625091553
• CID: 415060
• PubChem ID: 71378473
• Update Time: 2025-04-19

Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[[4-[5-(methylamino)pentyl]phenyl]methyl]-N'-3-quinolinyl-
• 1-[[4-[5-(methylamino)pentyl]phenyl]methyl]-3-quinolin-3-ylurea
• DTXSID70801086
• 648420-84-2
• N-({4-[5-(Methylamino)pentyl]phenyl}methyl)-N'-quinolin-3-ylurea

• Inchi： 1S/C23H28N4O/c1-24-14-6-2-3-7-18-10-12-19(13-11-18)16-26-23(28)27-21-15-20-8-4-5-9-22(20)25-17-21/h4-5,8-13,15,17,24H,2-3,6-7,14,16H2,1H3,(H2,26,27,28)
• InChI Key： HLNKVGBOWKTOBZ-UHFFFAOYSA-N
• SMILES： O=C(NC1=CN=C2C=CC=CC2=C1)NCC1C=CC(=CC=1)CCCCCNC

Computed Properties

• Exact Mass: 376.22654
• Monoisotopic Mass: 376.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.05